N-(4-ethoxyphenyl)-2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide
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Description
N-(4-ethoxyphenyl)-2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C23H22N4O4 and its molecular weight is 418.453. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity
Pyrazole-acetamide derivatives, related to the compound , have been synthesized and studied for their antioxidant activities. Notably, these compounds, including Co(II) and Cu(II) coordination complexes, demonstrate significant antioxidant potential when evaluated in vitro. This suggests potential applications in areas where oxidative stress is a concern, such as in neurodegenerative diseases or aging-related research (Chkirate et al., 2019).
Anticancer and Antiviral Properties
Compounds related to the one have shown promise in the fields of anticancer and antiviral research. For example, 2-pyrazoline-substituted 4-thiazolidinones, synthesized from similar pyrazole derivatives, displayed selective inhibition of leukemia cell lines and significant activity against Tacaribe virus. This suggests potential applications in developing novel treatments for certain cancers and viral infections (Havrylyuk et al., 2013).
Anti-Microbial Activities
Novel thiazole derivatives incorporating pyrazole moiety, closely related to the compound , have shown significant anti-bacterial and anti-fungal activities. This indicates potential use in the development of new antimicrobial agents, which could be crucial in addressing the growing problem of antibiotic resistance (Saravanan et al., 2010).
Chemoselective Synthesis
The compound's related classes have been used in chemoselective synthesis processes. For instance, N-(2-Hydroxyphenyl)acetamide, a related compound, is an intermediate in the natural synthesis of antimalarial drugs. Its chemoselective synthesis, using immobilized lipase, highlights its potential application in the efficient and targeted synthesis of pharmaceuticals (Magadum & Yadav, 2018).
Anticonvulsant Activity
Some omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, related to the compound , have been synthesized and tested for anticonvulsant activity. One such compound showed significant activity against seizures induced by maximal electroshock, suggesting potential applications in epilepsy treatment (Aktürk et al., 2002).
Crystallographic Studies
The compound is related to compounds used in crystallographic studies, such as x-ray powder diffraction data analysis. These studies are crucial in understanding the structural properties of new compounds, which is essential in drug design and material science (Wang et al., 2017).
Properties
IUPAC Name |
N-(4-ethoxyphenyl)-2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O4/c1-3-31-19-10-6-17(7-11-19)24-22(28)15-26-12-13-27-21(23(26)29)14-20(25-27)16-4-8-18(30-2)9-5-16/h4-14H,3,15H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWJYIINECMQHQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)OC)C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.